N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4-ethoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3O3S2/c1-2-25-17-10-8-16(9-11-17)20-19(26)21-12-14-22(15-13-21)27(23,24)18-6-4-3-5-7-18/h3-11H,2,12-15H2,1H3,(H,20,26)
• InChI Key: KKNDYTPYJFGXKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H23N3O3S2
• Molecular Weight: 405.5 g/mol

Description

N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide, also known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPC is a piperazine derivative that has a unique chemical structure, which makes it suitable for use in various research applications.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed that N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide exerts its anxiolytic and antidepressant effects by modulating the activity of serotonin receptors in the brain. N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been shown to bind to the 5-HT1A and 5-HT7 receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects in animal models. In addition to its anxiolytic and antidepressant effects, N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells in vitro. N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is its unique chemical structure, which makes it suitable for use in various research applications. N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is also relatively easy to synthesize and has a low toxicity profile, making it a safe and cost-effective compound for use in lab experiments. However, one limitation of N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide. One area of research is the development of new N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide derivatives with improved solubility and potency. Another area of research is the further investigation of the mechanism of action of N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide and its potential applications in the treatment of mood disorders and other neurological conditions. Additionally, N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide may have potential applications in the field of oncology, and further research is needed to explore its anticancer properties.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in various research fields. One of the primary applications of N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide is in the field of neuroscience, where it has been shown to have anxiolytic and antidepressant effects in animal models. N-(4-ethoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarbothioamide has also been studied for its potential use as a radioligand for imaging serotonin receptors in the brain.